Cas no 2034257-58-2 (2-bromo-N-2-(5-chlorothiophen-2-yl)-2-methoxyethylbenzene-1-sulfonamide)

• Product Name: 2-bromo-N-2-(5-chlorothiophen-2-yl)-2-methoxyethylbenzene-1-sulfonamide
• CAS No: 2034257-58-2
• MF: C₁₃H₁₃BrClNO₃S₂
• MW: 410.7342
• CID: 5348756
• Update Time: 2025-10-29

2-bromo-N-2-(5-chlorothiophen-2-yl)-2-methoxyethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]benzenesulfonamide
• 2-bromo-N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)benzenesulfonamide
• 2-bromo-N-2-(5-chlorothiophen-2-yl)-2-methoxyethylbenzene-1-sulfonamide

• Inchi： 1S/C13H13BrClNO3S2/c1-19-10(11-6-7-13(15)20-11)8-16-21(17,18)12-5-3-2-4-9(12)14/h2-7,10,16H,8H2,1H3
• InChI Key： GCSSLNLWHWVKTC-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C([H])=C1S(N([H])C([H])([H])C([H])(C1=C([H])C([H])=C(S1)Cl)OC([H])([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 432
• XLogP3: 3.6
• Topological Polar Surface Area: 92

Additional information on 2-bromo-N-2-(5-chlorothiophen-2-yl)-2-methoxyethylbenzene-1-sulfonamide

Comprehensive Overview of 2-bromo-N-2-(5-chlorothiophen-2-yl)-2-methoxyethylbenzene-1-sulfonamide (CAS No. 2034257-58-2)

The compound 2-bromo-N-2-(5-chlorothiophen-2-yl)-2-methoxyethylbenzene-1-sulfonamide (CAS No. 2034257-58-2) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromobenzene core linked to a chlorothiophene moiety via a methoxyethyl bridge, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules targeting inflammation and microbial resistance.

In recent years, the demand for heterocyclic sulfonamides like this compound has surged due to their versatility in medicinal chemistry. The presence of both bromo and chloro substituents enhances its reactivity, enabling selective modifications for structure-activity relationship (SAR) studies. This aligns with trending topics such as fragment-based drug design and green chemistry optimization, where efficient synthetic routes are prioritized. Laboratories frequently search for high-purity CAS 2034257-58-2 suppliers or inquire about its NMR spectral data, reflecting its practical relevance.

The compound’s thiophene-sulfonamide hybrid architecture is particularly noteworthy in addressing challenges like drug solubility and metabolic stability—hot topics in AI-driven drug development forums. Computational chemists often model its interactions with enzymes using molecular docking software, while synthetic chemists focus on Pd-catalyzed cross-coupling applications of its bromoaryl group. These aspects cater to frequent search queries such as "sulfonamide synthetic protocols" or "thiophene derivatives in drug discovery."

From an industrial perspective, 2034257-58-2 is investigated for its potential in crop protection formulations, leveraging the chlorothiophene unit’s bioactivity against plant pathogens. This connects to broader discussions on sustainable agrochemicals—a trending niche in ESG (Environmental, Social, and Governance) reports. Analytical methods like HPLC purity testing and LC-MS characterization are critical for quality control, as emphasized in peer-reviewed journals and patent filings.

In summary, 2-bromo-N-2-(5-chlorothiophen-2-yl)-2-methoxyethylbenzene-1-sulfonamide exemplifies innovation at the intersection of organic synthesis and applied life sciences. Its multifaceted utility—from small-molecule therapeutics to advanced material precursors—ensures its prominence in contemporary research, answering pressing questions about scalable synthesis and functional group compatibility in complex systems.